Cas no 72229-42-6 (Neolinustatin)
Neolinustatin structure
Product Name:Neolinustatin
CAS No:72229-42-6
MF:C17H29NO11
MW:423.412266492844
CID:569309
PubChem ID:4479452
Update Time:2025-04-19
Neolinustatin Chemical and Physical Properties
Names and Identifiers
-
- Butanenitrile, 2-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-2-methyl-,(2R)-
- NEOLINUSTATIN
- NEOLINUSTATIN(P)
- NEOLINUSTATIN(P) PrintBack
- (2R)-2-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxybutanenitrile
- (2R)-2-((6-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy)-2-methylbutanenitrile
- Butanenitrile, 2-((6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-2-methyl-, (R)-
- C08336
- Q27107514
- 2-[(6-O-Hexopyranosylhexopyranosyl)oxy]-2-methylbutanenitrile
- [(2R)-2-(6-O-beta-D-gluc
- CHEBI:7506
- (2R)-2-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxymethyl]tetrahydropyran-2-yl]oxy-butanenitrile
- [(2R)-2-(6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyloxy)-2-methylbutyronitrile)]
- (R)-2-Methyl-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)butanenitrile
- CS-0610758
- HY-151245
- NS00094437
- DTXSID90992960
- AKOS040734463
- (R)-2-methyl-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)methyl)tetrahydro-2H-pyran-2-yloxy)butanenitrile
- 72229-42-6
- AC1L3OZH
- FS-7313
- ((2R)-2-(6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyloxy)-2-methylbutyronitrile))
- (2R)-2-methyl-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl)oxymethyl)tetrahydropyran-2-yl)oxy-butanenitrile
- G66311
- DA-66026
- Neolinustatin
-
- Inchi: 1S/C17H29NO11/c1-3-17(2,6-18)29-16-14(25)12(23)10(21)8(28-16)5-26-15-13(24)11(22)9(20)7(4-19)27-15/h7-16,19-25H,3-5H2,1-2H3/t7-,8-,9-,10-,11+,12+,13-,14-,15-,16+,17-/m1/s1
- InChI Key: WOSYVGNDRYBQCQ-BARGLTKPSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O)O[C@](C#N)(C)CC
Computed Properties
- Exact Mass: 423.17400
- Monoisotopic Mass: 423.17406074 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 585
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 423.4
- XLogP3: -3.3
- Topological Polar Surface Area: 202
Experimental Properties
- Density: 1.52
- Melting Point: 190~192℃
- Boiling Point: 705.6°C at 760 mmHg
- Flash Point: 380.5°C
- Refractive Index: 1.594
- PSA: 202.32000
- LogP: -3.68062
Neolinustatin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chengdu Biopurify Phytochemicals Ltd | BP4496-10mg |
Neolinustatin |
72229-42-6 | 98% | 10mg |
$296 | 2023-09-19 | |
| Chengdu Biopurify Phytochemicals Ltd | BP4496-5mg |
Neolinustatin |
72229-42-6 | 98% | 5mg |
$165 | 2023-09-19 | |
| Chengdu Biopurify Phytochemicals Ltd | BP4496-20mg |
Neolinustatin |
72229-42-6 | 98% | 20mg |
$490 | 2023-09-19 | |
| Chengdu Biopurify Phytochemicals Ltd | BP4496-100mg |
Neolinustatin |
72229-42-6 | 98% | 100mg |
$1800 | 2023-09-19 | |
| Chengdu Biopurify Phytochemicals Ltd | BP4496-10mg |
Neolinustatin |
72229-42-6 | 98% | 10mg |
$296 | 2023-09-19 | |
| Chengdu Biopurify Phytochemicals Ltd | BP4496-5mg |
Neolinustatin |
72229-42-6 | 98% | 5mg |
$165 | 2023-09-19 | |
| Chengdu Biopurify Phytochemicals Ltd | BP4496-20mg |
Neolinustatin |
72229-42-6 | 98% | 20mg |
$490 | 2023-09-19 | |
| Chengdu Biopurify Phytochemicals Ltd | BP4496-100mg |
Neolinustatin |
72229-42-6 | 98% | 100mg |
$1800 | 2023-09-19 | |
| ChromaDex Standards | ASB-00014270-005-5mg |
NEOLINUSTATIN |
72229-42-6 | % | 5mg |
$265.00 | 2023-10-25 | |
| ChromaDex Standards | ASB-00014270-010-10mg |
NEOLINUSTATIN |
72229-42-6 | % | 10mg |
$394.00 | 2023-10-25 |
Neolinustatin Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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